Cas no 114133-37-8 (Benzenemethanol, a-[2-(methylamino)ethyl]-, (aS)-)

Benzenemethanol, a-[2-(methylamino)ethyl]-, (aS)- structure
114133-37-8 structure
Product Name:Benzenemethanol, a-[2-(methylamino)ethyl]-, (aS)-
CAS No:114133-37-8
MF:C10H15NO
MW:165.232202768326
MDL:MFCD00056752
CID:139394
PubChem ID:7439089
Update Time:2025-04-19

Benzenemethanol, a-[2-(methylamino)ethyl]-, (aS)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-[2-(methylamino)ethyl]-, (aS)-
    • (S)-3-(METHYLAMINO)-1-PHENYLPROPANOL
    • (-)-N-Methyl-3-phenyl-3-hydroxypropylamine
    • (1S)-3-(methylamino)-1-(phenyl)-1-propanol
    • (S)-(-)-3-(methylamino)-1-phenyl-1-propanol
    • (S)-3-(methylami
    • (S)-3-(Methylamino)-1-phenyl-1-propanol
    • (S)-3-(N-methylamino)-1-phenyl-1-propanol
    • (S)-Methylamino-phenyl-essigsaeure
    • (S)-N-methyl-2-phenylglycine
    • AC1LE7MV
    • AG-E-81330
    • AmbotzHAA1217
    • CTK8G0193
    • FT-0634394
    • H-L-MePhg-OH
    • N-methyl-L-phenylalanine
    • N-methyl-L-phenylglycine
    • (S)-N-Methyl-3-ol-3-phenylpropanamine
    • (S)-N-Methyl-3-phenyl-3-hydroxypropylamine
    • N-Methyl((S)-3-hydroxy-3-phenylpropyl)amine
    • (S)-3-Methylamino-1-phenyl-propan-1-ol
    • Benzenemethanol, alpha-[2-(methylamino)ethyl]-, (alphaS)-
    • SCHEMBL1199711
    • AKOS025393597
    • XXSDCGNHLFVSET-JTQLQIEISA-N
    • (S)-3-methylamino-1-phenyl-1-propanol
    • AC-5329
    • starbld0018320
    • 114133-37-8
    • E89075
    • TS-00134
    • (S)-3-(Methylamino)-1-phenylpropan-1-ol
    • (1S)-3-(methylamino)-1-phenylpropan-1-ol
    • (S)-3-(MethylaMino)-1-phenylpropan-1-ol (s)-3-(methylamino)-1-phenylpropanol (114133-37-8)
    • DB-001144
    • MDL: MFCD00056752
    • Inchi: 1S/C10H15NO/c1-11-8-7-10(12)9-5-3-2-4-6-9/h2-6,10-12H,7-8H2,1H3/t10-/m0/s1
    • InChI Key: XXSDCGNHLFVSET-JTQLQIEISA-N
    • SMILES: O[C@H](C1C=CC=CC=1)CCNC

Computed Properties

  • Exact Mass: 165.11545
  • Monoisotopic Mass: 165.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2
  • XLogP3: 1

Experimental Properties

  • Density: 1.017
  • Boiling Point: 286.1°C at 760 mmHg
  • Flash Point: 114.8°C
  • Refractive Index: 1.53
  • PSA: 32.26
  • LogP: 1.72040

Benzenemethanol, a-[2-(methylamino)ethyl]-, (aS)- Pricemore >>

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